Cas no 868676-94-2 (3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide
• CAS No: 868676-94-2
• MF: C₁₅H₁₃Cl₂NO₃S
• MW: 358.239620923996
• CID: 6072223
• PubChem ID: 7189747
• Update Time: 2025-06-08

3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide
• Propanamide, N-(2,3-dichlorophenyl)-3-(phenylsulfonyl)-
• N-(2,3-dichlorophenyl)-3-(phenylsulfonyl)propanamide
• AKOS024611786
• 868676-94-2
• F1821-0705

• Inchi： 1S/C15H13Cl2NO3S/c16-12-7-4-8-13(15(12)17)18-14(19)9-10-22(20,21)11-5-2-1-3-6-11/h1-8H,9-10H2,(H,18,19)
• InChI Key： JGIQQIFIYTTYLJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1Cl)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 356.9993198g/mol
• Monoisotopic Mass: 356.9993198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 598.8±50.0 °C(Predicted)
• pka: 12.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide

Comprehensive Overview of 3-(Benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide (CAS No. 868676-94-2)

3-(Benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide, with the CAS number 868676-94-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the benzenesulfonyl and dichlorophenyl moieties, contribute to its potential utility in various scientific and industrial domains.

In recent years, the demand for sulfonamide-based compounds has surged due to their role in designing novel therapeutics. Researchers are particularly interested in 3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide for its potential as a bioactive scaffold. Its molecular structure allows for interactions with biological targets, making it a candidate for further exploration in drug discovery and medicinal chemistry. The compound's CAS No. 868676-94-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for laboratory and industrial applications. The compound's physicochemical properties, such as solubility and stability, are also key factors influencing its usability in various formulations. Scientists often investigate these parameters to optimize its performance in targeted applications.

One of the trending topics in the scientific community is the exploration of sustainable chemistry and green synthesis methods for compounds like 3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide. Researchers are actively seeking eco-friendly alternatives to traditional synthetic routes, aligning with global efforts to reduce environmental impact. This compound's potential role in green chemistry initiatives has sparked discussions in forums and publications, making it a subject of interest for environmentally conscious stakeholders.

Another area of focus is the compound's potential applications in biomedical research. Preliminary studies suggest that 3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide may exhibit pharmacological properties, such as enzyme inhibition or receptor modulation. These findings have led to increased searches for its biological activity and mechanism of action in academic and industry circles. As the demand for innovative therapeutics grows, this compound could play a pivotal role in addressing unmet medical needs.

From a commercial perspective, 3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its CAS No. 868676-94-2 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. Suppliers often highlight its high purity and custom synthesis options to meet diverse research requirements.

In conclusion, 3-(benzenesulfonyl)-N-(2,3-dichlorophenyl)propanamide (CAS No. 868676-94-2) represents a promising compound with multifaceted applications in pharmaceutical research, sustainable chemistry, and biomedical sciences. Its structural complexity and functional versatility make it a valuable subject for ongoing and future studies. As scientific advancements continue, this compound is likely to remain a focal point in discussions about innovative chemical entities and their potential to drive progress in multiple fields.